Methyl 3-fluoromethylpyrazine-2-carboxylate

• Molecular Formula: C7H7FN2O2
• Molecular Weight: 170.14 g/mol
• IUPAC Name: methyl 3-(fluoromethyl)pyrazine-2-carboxylate
• InChI: InChI=1S/C7H7FN2O2/c1-12-7(11)6-5(4-8)9-2-3-10-6/h2-3H,4H2,1H3
• InChI Key: DXMDACNEPJJFAP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CN=C1CF

Description

Methyl 3-fluoromethylpyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H7FN2O2 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-chloromethylpyrazine-2-carboxylate (1.55 g, 8.3 mmol) was dissolved in DMSO (30 ml), followed by adding cesium fluoride (2.52 g, 16.6 mmol) and hexamethyl triamidophosphate (0.3 ml) and heated at 140° C. for 40 minutes while stirring. The reaction solution was cooled, followed by pouring into a diluted HCl solution, extracting with ethyl acetate, and washing with water. The solution was dried over magnesium sulfate, and concentrated under reduced pressure, and then the residue was purified by using silica gel chromatography (hexane:ethyl acetate=2:1) to obtain 0.13 g of the desired compound.